Cas no 402617-55-4 (4-(2,2,2-Trifluoro-1-{[(1S)-1-phenylethyl]amino}ethyl)phenol)

• Product Name: 4-(2,2,2-Trifluoro-1-{[(1S)-1-phenylethyl]amino}ethyl)phenol
• CAS No: 402617-55-4
• MF: C₁₆H₁₆F₃NO
• MW: 295.299554824829
• CID: 2850109
• PubChem ID: 71362269
• Update Time: 2025-04-21

4-(2,2,2-Trifluoro-1-{[(1S)-1-phenylethyl]amino}ethyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID40785905
• 402617-55-4
• 4-(2,2,2-Trifluoro-1-{[(1S)-1-phenylethyl]amino}ethyl)phenol

• Inchi： 1S/C16H16F3NO/c1-11(12-5-3-2-4-6-12)20-15(16(17,18)19)13-7-9-14(21)10-8-13/h2-11,15,20-21H,1H3/t11-,15?/m0/s1
• InChI Key： SUMBVVATVFUBIJ-VPHXOMNUSA-N
• SMILES： FC(C(C1C=CC(=CC=1)O)N[C@@H](C)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 295.11839862Da
• Monoisotopic Mass: 295.11839862Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.3Ų